Cas no 40115-65-9 (4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one)
40115-65-9 structure
Product Name:4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one
CAS No:40115-65-9
MF:C16H14N2O
MW:250.295163631439
CID:925329
PubChem ID:269254
Update Time:2025-04-19
4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one
- 4-Benzyl-3-phenyl-5-pyrazolone
- 4-Benzyl-3-phenyl-pyrazolon-(5)
- 4-benzyl-5-phenyl-1,2-dihydro-pyrazol-3-one
- 4-benzyl-5-phenyl-2,4-dihydro-3h-pyrazol-3-one
- AC1Q6LN3
- AG-J-72314
- AR-1G1099
- CTK1D7520
- NSC109909
- CHEMBL2131561
- SMR001570903
- 3-phenyl-4-(phenylmethyl)-1,4-dihydropyrazol-5-one
- 40115-65-9
- MLS002704197
- 3H-Pyrazol-3-one,4-dihydro-5-phenyl-4-(phenylmethyl)-
- DTXSID80296560
- A825075
- 4-benzyl-5-phenyl-2,4-dihydropyrazol-3-one
- 4-Benzyl-3-phenyl-1H-pyrazol-5(4H)-one
- DS-014887
- NSC-109909
-
- Inchi: 1S/C16H14N2O/c19-16-14(11-12-7-3-1-4-8-12)15(17-18-16)13-9-5-2-6-10-13/h1-10,14H,11H2,(H,18,19)
- InChI Key: ZNERTAAPKLLEBE-UHFFFAOYSA-N
- SMILES: O=C1C(C(C2C=CC=CC=2)=NN1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 250.11072
- Monoisotopic Mass: 250.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
- LogP: 2.14380
4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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